4-[2-(trifluoromethyl)benzyl]thiomorpholine

• IUPAC Name: 4-[[2-(trifluoromethyl)phenyl]methyl]thiomorpholine
• InChI: InChI=1S/C12H14F3NS/c13-12(14,15)11-4-2-1-3-10(11)9-16-5-7-17-8-6-16/h1-4H,5-9H2
• InChI Key: LONYRYGRBDLCGP-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCN1CC2=CC=CC=C2C(F)(F)F
• Molecular Formula: C12H14F3NS
• Molecular Weight: 261.31 g/mol

Description

4-[2-(trifluoromethyl)benzyl]thiomorpholine, also known as TFMBT, is a chemical compound that has been widely studied for its potential applications in scientific research. TFMBT is a thiomorpholine derivative that contains a trifluoromethyl group attached to a benzyl ring. This compound has been found to have various biological and pharmacological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 4-[2-(trifluoromethyl)benzyl]thiomorpholine is not fully understood, but it is thought to involve the modulation of ion channels and the regulation of neurotransmitter release. 4-[2-(trifluoromethyl)benzyl]thiomorpholine has been shown to inhibit the activity of voltage-gated sodium channels, which are involved in the generation and propagation of action potentials in neurons. This inhibition may contribute to the analgesic effects of 4-[2-(trifluoromethyl)benzyl]thiomorpholine.
Biochemical and physiological effects:
4-[2-(trifluoromethyl)benzyl]thiomorpholine has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of ion channels, and the inhibition of inflammatory responses. 4-[2-(trifluoromethyl)benzyl]thiomorpholine has been shown to inhibit the release of glutamate, an excitatory neurotransmitter, from neurons in the central nervous system. This inhibition may contribute to the anti-inflammatory and analgesic effects of 4-[2-(trifluoromethyl)benzyl]thiomorpholine.

Advantages and Limitations for Lab Experiments

4-[2-(trifluoromethyl)benzyl]thiomorpholine has several advantages for use in laboratory experiments, including its ability to modulate neuronal activity and its anti-inflammatory and analgesic effects. However, there are also limitations to its use, including the need for careful attention to reaction conditions and purification techniques during synthesis, and the potential for off-target effects.

Future Directions

There are several potential future directions for research on 4-[2-(trifluoromethyl)benzyl]thiomorpholine, including the development of new drugs based on its structure and pharmacological effects, the investigation of its effects on other ion channels and neurotransmitter systems, and the exploration of its potential for the treatment of pain and inflammation in humans. Additionally, further studies are needed to elucidate the mechanism of action of 4-[2-(trifluoromethyl)benzyl]thiomorpholine and to identify any potential side effects or safety concerns associated with its use.

Synthesis Methods

4-[2-(trifluoromethyl)benzyl]thiomorpholine can be synthesized using a variety of methods, including the reaction of thiomorpholine with 2-(trifluoromethyl)benzyl chloride in the presence of a base such as potassium carbonate. Other methods involve the use of different reagents and catalysts to achieve the desired product. The synthesis of 4-[2-(trifluoromethyl)benzyl]thiomorpholine is a complex process that requires careful attention to reaction conditions and purification techniques.

Scientific Research Applications

4-[2-(trifluoromethyl)benzyl]thiomorpholine has been studied for its potential applications in a range of scientific research fields, including neuroscience, pharmacology, and biochemistry. It has been found to have various effects on neuronal activity, including the modulation of neurotransmitter release and the regulation of ion channels. 4-[2-(trifluoromethyl)benzyl]thiomorpholine has also been shown to have anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs for the treatment of pain and inflammation.